Cas no 13153-26-9 (1-aminobutylphosphonic Acid)

• Product Name: 1-aminobutylphosphonic Acid
• CAS No: 13153-26-9
• MF: C₁₇H₁₈N₆O₆S
• MW: 434.426421642303
• CID: 1228997
• PubChem ID: 241894
• Update Time: 2025-04-20

1-aminobutylphosphonic Acid Chemical and Physical Properties

Names and Identifiers

• 1-aminobutylphosphonic Acid
• 2-Amino-6-&lt
• 2-chlor-benzylmercapto&gt
• -pyrimidin-carbonsaeure-(4)
• NCIStruc2_000624
• NSC49713
• AC1L6888
• AC1Q5UVU
• 2-amino-6-[(2-chlorobenzyl)sulfanyl]pyrimidine-4-carboxylic acid
• S-(2-nitro-benzyl)-6-thio-guanosine
• NCI49713
• 2-amino-6-(2-chloro-benzylsulfanyl)-pyrimidine-4-carboxylic acid
• CTK0H7702
• NCIStruc1_000479
• 2-Amino-6-< 2-chlor-benzylmercapto> -pyrimidin-carbonsaeure-(4); NCIStruc2_000624; NSC49713; AC1L6888; AC1Q5UVU; 2-amino-6-[(2-chlorobenzyl)sulfanyl]pyrimidine-4-carboxylic acid; S-(2-nitro-benzyl)-6-thio-guanosine; NCI49713; 2-amino-6-(2-chloro-benzylsulfanyl)-pyrimidine-4-carboxylic acid; CTK0H7702; NCIStruc1_000479;
• NSC49814
• DTXSID10927254
• NSC-49814
• 6-{[(2-Nitrophenyl)methyl]sulfanyl}-9-pentofuranosyl-3,9-dihydro-2H-purin-2-imine
• 13153-26-9

• Inchi： 1S/C17H18N6O6S/c18-17-20-14-11(19-7-22(14)16-13(26)12(25)10(5-24)29-16)15(21-17)30-6-8-3-1-2-4-9(8)23(27)28/h1-4,7,10,12-13,16,24-26H,5-6H2,(H2,18,20,21)
• InChI Key： NYKLJFUOUDMWDF-UHFFFAOYSA-N
• SMILES： S(CC1C=CC=CC=1[N+](=O)[O-])C1C2=C(N=C(N)N=1)N(C=N2)C1C(C(C(CO)O1)O)O

Computed Properties

• Exact Mass: 434.10104
• Monoisotopic Mass: 434.10085349g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 30
• Rotatable Bond Count: 5
• Complexity: 616
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 211Ų

Experimental Properties

• PSA: 182.68
• LogP: 1.32490